![molecular formula C11H10O2 B2631654 (2As,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one CAS No. 109705-82-0](/img/structure/B2631654.png)
(2As,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
1. Antimicrobial Properties
The derivatives of chromen-4-one, synthesized through photochemical reactions, have displayed significant antimicrobial activities against various pathogens. These include bacteria like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa, as well as fungi such as Aspergillus niger and Fusarium oxysporium (Yusuf, Solanki, & Jain, 2017).
2. Synthesis of Novel Heterocyclic Compounds
A methodology involving dimethylsulfoxonium methylide has facilitated the transformation of specific aroyl-tetrahydro-3H-benzo[b]cyclobuta[d]pyran-3-ones into novel heterocyclic compounds, showcasing a unique approach to chemical synthesis (Yadav et al., 2008).
3. Creation of Tetracyclic Compounds with Antimicrobial Properties
Synthesis of tetracyclic azanaphthalen-8-ones and oxa-naphthalen-9-one involved condensation reactions leading to compounds with notable antimicrobial activity, highlighting the potential for creating therapeutically valuable agents (Soman & Thaker, 2013).
4. Development of Compounds with Analgesic Properties
Research on tetrahydrospiro[chromen-3,1'-cycloalkan]-2(4H)-ones revealed their analgesic properties, suggesting their potential application in pain management (Kirillov, Makhmudov, Gavrilov, & Mardanova, 2012).
5. Facile Synthesis of Novel Heterocyclic Compounds
Innovative methods have been developed for synthesizing novel heterocyclic compounds like 1H-1,2,3-triazolylmethyl-2,3-dihydrochromenopyrrolones, presenting new possibilities in the field of chemical synthesis (Saidachary et al., 2014).
6. Synthesis and Pharmacological Evaluation of Isoxazoline Chromene Derivatives
A series of novel isoxazoline chromene derivatives have been synthesized and evaluated for their antibacterial and anticoagulant activities, showcasing their potential for medical applications (Zghab et al., 2017).
7. Stereoconvergent Transformation in Chemical Synthesis
A stereoconvergent transformation methodology was employed to create dibenzofuran-4-ols, which was further applied in synthesizing natural products like (+/-)-linderol A, indicating the versatility of this approach in synthesizing complex molecules (Yamashita et al., 2005).
Properties
IUPAC Name |
(2aS,8aR)-1,2,2a,8a-tetrahydrocyclobuta[b]chromen-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2/c12-11-7-3-1-2-4-9(7)13-10-6-5-8(10)11/h1-4,8,10H,5-6H2/t8-,10+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEDPHJBNAJTYKH-SCZZXKLOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C1C(=O)C3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2[C@@H]1C(=O)C3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.